Cas no 21945-82-4 ((2-Isopropylphenyl)(phenyl)methanol)

• Product Name: (2-Isopropylphenyl)(phenyl)methanol
• CAS No: 21945-82-4
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 6794437
• PubChem ID: 83392971
• Update Time: 2025-05-19

(2-Isopropylphenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Isopropylphenyl)(phenyl)methanol
• MFCD34784098
• 21945-82-4

• Inchi： 1S/C16H18O/c1-12(2)14-10-6-7-11-15(14)16(17)13-8-4-3-5-9-13/h3-12,16-17H,1-2H3
• InChI Key： SSVARVPDACTOCY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 226.135765193g/mol
• Monoisotopic Mass: 226.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2-Isopropylphenyl)(phenyl)methanol

Comprehensive Overview of (2-Isopropylphenyl)(phenyl)methanol (CAS No. 21945-82-4)

(2-Isopropylphenyl)(phenyl)methanol, also known by its CAS number 21945-82-4, is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a phenyl group and an isopropylphenyl group bonded to a methanol moiety. This structure imparts specific chemical and physical properties that make it valuable for a range of applications.

The molecular formula of (2-Isopropylphenyl)(phenyl)methanol is C₁₅H₁₈O, and its molecular weight is approximately 210.30 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 300°C. Its solubility in water is limited, but it is soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties are crucial for its use in various chemical processes and formulations.

In the pharmaceutical industry, (2-Isopropylphenyl)(phenyl)methanol has been studied for its potential as an intermediate in the synthesis of drugs. Recent research has focused on its role in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory drugs. The study demonstrated that derivatives of (2-Isopropylphenyl)(phenyl)methanol exhibit potent anti-inflammatory activity with minimal side effects, making them promising candidates for further clinical development.

Beyond pharmaceuticals, (2-Isopropylphenyl)(phenyl)methanol finds applications in materials science. Its unique structure makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have explored the use of this compound in the development of new polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in industries such as automotive, aerospace, and electronics.

In chemical synthesis, (2-Isopropylphenyl)(phenyl)methanol serves as a versatile starting material for the preparation of various organic compounds. Its reactivity and functional groups allow for a wide range of chemical transformations. A recent study published in the Tetrahedron Letters described a novel synthetic route to produce complex organic molecules using this compound as a key intermediate. The method involves selective oxidation and subsequent functionalization steps, providing a robust platform for the synthesis of diverse compounds with potential applications in medicine and materials science.

The safety profile of (2-Isopropylphenyl)(phenyl)methanol

In conclusion, (2-Isopropylphenyl)(phenyl)methanol (CAS No. 21945-82-4) is a multifaceted compound with significant potential across various industries. Its unique molecular structure and favorable properties make it an attractive candidate for research and development in pharmaceuticals, materials science, and chemical synthesis. Ongoing studies continue to uncover new applications and optimize existing processes involving this compound, highlighting its importance in modern chemistry.